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molecular formula C10H13ClO2 B8433428 3-(2-Chlorobenzyloxy)propanol

3-(2-Chlorobenzyloxy)propanol

Cat. No. B8433428
M. Wt: 200.66 g/mol
InChI Key: VYOVNDNVVUNFAA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06511978B1

Procedure details

3.7 g(49 mmol) of 1,3-propandiol was dissolved in 50 ml of dimethylformamide and cooled to 0° C. 2 g(50 mmol) of 60% sodium hydride dispersed in mineral oil was added slowly. After the mixture was stirred for 10 minutes, 10 g(49 mmol) of 2-chlorobenzyl-bromide dissolved in 10 ml of dimethyformamide was added slowly. After stirring for one hour at room temperature, dimethylformamide was removed under reduced pressure, 100 ml of ethylacetate was added to the residue and the organic layer was washed with saturated sodium chloride solution (100 ml×3). The organic layer was dried over anhydrous magnesium sulfate and concentrated. The residue was subjected to column chromatography(eluent: n-hexane/ethylacetate=4/1, v/v) to give 3.52 g(Yield 35.8%) of the title compound.
Name
1,3-propandiol
Quantity
3.7 g
Type
reactant
Reaction Step One
Name
dimethylformamide
Quantity
50 mL
Type
solvent
Reaction Step One
Name
sodium hydride
Quantity
2 g
Type
reactant
Reaction Step Two
Name
2-chlorobenzyl-bromide
Quantity
10 g
Type
reactant
Reaction Step Three
Name
dimethyformamide
Quantity
10 mL
Type
solvent
Reaction Step Three
Name
n-hexane ethylacetate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
title compound
Yield
35.8%

Identifiers

REACTION_CXSMILES
[CH2:1]([OH:5])[CH2:2][CH2:3][OH:4].[H-].[Na+].[Cl:8][C:9]1[CH:16]=[CH:15][CH:14]=[CH:13][C:10]=1[CH2:11]Br.CCCCCC.C(OC(=O)C)C>CN(C)C=O>[Cl:8][C:9]1[CH:16]=[CH:15][CH:14]=[CH:13][C:10]=1[CH2:11][O:4][CH2:3][CH2:2][CH2:1][OH:5] |f:1.2,4.5|

Inputs

Step One
Name
1,3-propandiol
Quantity
3.7 g
Type
reactant
Smiles
C(CCO)O
Name
dimethylformamide
Quantity
50 mL
Type
solvent
Smiles
CN(C=O)C
Step Two
Name
sodium hydride
Quantity
2 g
Type
reactant
Smiles
[H-].[Na+]
Step Three
Name
2-chlorobenzyl-bromide
Quantity
10 g
Type
reactant
Smiles
ClC1=C(CBr)C=CC=C1
Name
dimethyformamide
Quantity
10 mL
Type
solvent
Smiles
CN(C=O)C
Step Four
Name
n-hexane ethylacetate
Quantity
0 (± 1) mol
Type
reactant
Smiles
CCCCCC.C(C)OC(C)=O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
0 °C
Stirring
Type
CUSTOM
Details
After the mixture was stirred for 10 minutes
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
was added slowly
ADDITION
Type
ADDITION
Details
was added slowly
STIRRING
Type
STIRRING
Details
After stirring for one hour at room temperature
Duration
1 h
CUSTOM
Type
CUSTOM
Details
dimethylformamide was removed under reduced pressure, 100 ml of ethylacetate
ADDITION
Type
ADDITION
Details
was added to the residue
WASH
Type
WASH
Details
the organic layer was washed with saturated sodium chloride solution (100 ml×3)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The organic layer was dried over anhydrous magnesium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated

Outcomes

Product
Details
Reaction Time
 10 min
Name
title compound
Type
product
Smiles
ClC1=C(COCCCO)C=CC=C1
Measurements
Type Value Analysis
AMOUNT: MASS 3.52 g
YIELD: PERCENTYIELD 35.8%
YIELD: CALCULATEDPERCENTYIELD 35.8%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.